1,7-dimethyl-8-(3-(4-methylpiperidin-1-yl)propyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 4,7-dimethyl-6-[3-(4-methylpiperidin-1-yl)propyl]purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C18H26N6O2/c1-12-5-9-22(10-6-12)7-4-8-23-13(2)11-24-14-15(19-17(23)24)21(3)18(26)20-16(14)25/h11-12H,4-10H2,1-3H3,(H,20,25,26)
• InChI Key: ZXKOCRIXULHZEO-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)CCCN2C(=CN3C2=NC4=C3C(=O)NC(=O)N4C)C
• Molecular Formula: C18H26N6O2
• Molecular Weight: 358.4 g/mol

Description

The compound is a derivative of imidazo[2,1-f]purine, which is a heterocyclic compound that includes both imidazole and purine moieties. The structure of the compound suggests that it is a complex molecule with potential biological activity, given the presence of a purine base, which is a fundamental component of nucleic acids. The specific substituents on the molecule indicate that it may have been designed for a particular biological function or activity.

Synthesis Analysis

The synthesis of imidazole derivatives, as precursors to purines, has been explored through a novel route as described in the first paper. This new approach to synthesizing imidazoles has proven to be a valuable method for preparing purine derivatives that are not easily accessible by other methods . Although the exact synthesis of the compound is not detailed, the paper provides insight into the general methodology that could be applied to synthesize such complex molecules.

Molecular Structure Analysis

While the second paper does not directly discuss the molecular structure of the compound , it does provide valuable information on the molecular and crystal structures of a related imidazo[4,5-e][1,4]-diazepine derivative . The detailed analysis of the crystal structure, including the conformation of the 7-membered heterocycle and the agreement between X-ray structure analysis, PMR spectroscopy, and MM2 calculations, offers a framework for understanding how similar compounds might be characterized.

Chemical Reactions Analysis

The papers provided do not offer specific details on the chemical reactions involving the compound . However, the synthesis paper suggests that imidazole derivatives can be used as intermediates for further chemical transformations, potentially leading to a variety of purine derivatives with different properties and activities .

Physical and Chemical Properties Analysis

The second paper provides some physical properties of a related compound, such as its melting point and crystal structure parameters . These properties are crucial for understanding the stability and reactivity of the compound. The melting point, in particular, can give an indication of the purity and the thermal stability of the compound. The crystal structure parameters are essential for predicting the compound's behavior in the solid state, which can be important for formulation and storage considerations.